Cas no 80459-48-9 (4-Formylphenyl 4-methylbenzenesulfonate)

• Product Name: 4-Formylphenyl 4-methylbenzenesulfonate
• CAS No: 80459-48-9
• MF: C₁₄H₁₂O₄S
• MW: 276.307682991028
• MDL: MFCD00686443
• CID: 705578
• PubChem ID: 5125086
• Update Time: 2025-04-19

4-Formylphenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[[(4-methylphenyl)sulfonyl]oxy]-
• (4-formylphenyl) 4-methylbenzenesulfonate
• 4-[[(4-methylphenyl)sulfonyl]oxy]benzaldehyde
• 4-formylphenyl4-methylbenzenesulfonate
• VS-07536
• SCHEMBL2236226
• AKOS000295146
• FT-0757609
• A922643
• 4-formylphenyl 4-methylbenzene-1-sulfonate
• 80459-48-9
• (4-formyl-phenyl)4-methylbenzene-1-sulfonate
• toluene-4-sulfonic acid 4-formyl-phenyl ester
• DTXSID70408559
• UPOKXWYTSBUETD-UHFFFAOYSA-N
• 4-formylphenyl 4-methylbenzenesulfonate
• CS-0205871
• MFCD00686443
• BBL023865
• ALBB-025882
• STK187131
• DA-21730
• 4-Formylphenyl 4-methylbenzenesulfonate

• MDL： MFCD00686443
• Inchi： 1S/C14H12O4S/c1-11-2-8-14(9-3-11)19(16,17)18-13-6-4-12(10-15)5-7-13/h2-10H,1H3
• InChI Key： UPOKXWYTSBUETD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 276.04563003g/mol
• Monoisotopic Mass: 276.04563003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 451.6±45.0 °C at 760 mmHg
• Flash Point: 226.9±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-Formylphenyl 4-methylbenzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)